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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb sulfoxide is a major metabolite of the potent carbamate insecticide, aldicarb.[1][2]
Due to its high acute toxicity and potential for groundwater contamination, accurate and reliable
detection and quantification are crucial for environmental monitoring, food safety, and
toxicological research.[1][3] This document provides detailed information on Aldicarb
Sulfoxide Certified Reference Material (CRM), including its properties, analytical protocols,
and toxicological profile. This CRM serves as a high-quality standard for calibration and quality
control in analytical methodologies.

Properties of Aldicarb Sulfoxide Certified Reference
Material

Certified Reference Materials (CRMs) are essential for ensuring the accuracy and traceability
of analytical measurements. The properties of Aldicarb Sulfoxide CRM are summarized
below.
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Property

Value Reference

Chemical Name

[(2-methyl-2-
methylsulfinylpropylidene)amin

o] N-methylcarbamate

CAS Number 1646-87-3

Molecular Formula C7H14N203S
Molecular Weight 206.26 g/mol

Format Neat (unless otherwise

specified)

Storage Temperature

2-8°C or -20°C (refer to
supplier)

Purity

High purity, certified with

uncertainty

Hazard Codes

H300 (Fatal if swallowed),
H400 (Very toxic to aquatic life)

Analytical Methods and Protocols

Accurate determination of aldicarb sulfoxide in various matrices is critical. The following

protocols are based on established analytical methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the analysis of aldicarb sulfoxide.

Protocol for Analysis of Aldicarb Sulfoxide in Water Samples by HPLC-UV

This protocol is adapted from a method for determining aldicarb and its residues in liquid

samples.

1. Sample Preparation:

« Filter water samples through a 0.2 um pore-size filter before injection.
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For complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary.

. HPLC-UV Conditions:

Column: Agilent Zorbax ODS C-18 (5 um, 25 cm x 4.6 mm) or equivalent.
Mobile Phase: A gradient of water and acetonitrile.

o Consult the specific method for the exact gradient program.

Flow Rate: 1.2 mL/min.

Oven Temperature: 40°C.

UV Detector Wavelength: 210 nm.

Internal Standard: Methomyl can be used as an internal standard.

. Calibration:

Prepare a series of calibration standards by diluting the Aldicarb Sulfoxide CRM in ultra-
purified water or a suitable solvent.

The linear range can be from 0.1 to 5.0 mg/L.

. Quality Control:

Analyze a blank sample, a fortified blank (spike), and a duplicate sample for every batch of
samples.

The recovery for the fortified blank should be within 70-120%.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the determination of aldicarb sulfoxide at

trace levels.
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Protocol for Analysis of Aldicarb Sulfoxide in Fruits and Vegetables by LC-MS/MS

This protocol is based on methods for analyzing pesticide residues in food matrices.

N

. Sample Preparation (QUEChERS Method):
Homogenize a representative sample of the fruit or vegetable.
Extract a subsample with acetonitrile.
Add anhydrous magnesium sulfate and sodium chloride for partitioning.
Centrifuge and take an aliquot of the acetonitrile layer.

Perform a dispersive solid-phase extraction (d-SPE) cleanup using PSA (primary secondary
amine) and anhydrous magnesium sulfate.

Filter the final extract before LC-MS/MS analysis.
. LC-MS/MS Conditions:
LC Column: A suitable C18 column.
Mobile Phase: Gradient elution with 0.1% formic acid in water and acetonitrile.
lonization Mode: Positive electrospray ionization (ESI+).
MS/MS Detection: Multiple Reaction Monitoring (MRM).
o Monitor for specific precursor and product ion transitions for aldicarb sulfoxide.
. Calibration:
Prepare matrix-matched calibration standards to compensate for matrix effects.
Spike blank matrix extract with known concentrations of the Aldicarb Sulfoxide CRM.

. Quality Control:
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e Analyze procedural blanks, matrix spikes, and duplicate samples.

e The limit of quantification (LOQ) can be as low as 10 pg/kg.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can also be used for the analysis of aldicarb sulfoxide, though it can be more
challenging due to the thermal lability of the compound.

Protocol for Analysis of Aldicarb Sulfoxide in Water Samples by GC-MS
This protocol is based on a direct GC/MS determination method.
1. Sample Preparation:

« Liquid-liquid extraction or solid-phase extraction may be required to transfer the analyte from
the aqueous sample to an organic solvent.

2. GC-MS Conditions:

e GC Column: A low-bleed phenyl-methyl silicone column (e.g., 2% OV-17) is recommended to
minimize degradation.

 Injection: Use a gentle injection technique to minimize thermal degradation in the inlet.

 lonization Mode: Chemical lonization (Cl) can provide softer ionization and reduce
fragmentation.

o MS Detection: Monitor for characteristic ions of aldicarb sulfoxide or its degradation
products.

3. Calibration and Quality Control:

e Similar to the HPLC and LC-MS/MS methods, use a certified reference material for
calibration and implement a robust quality control program.

Toxicological Information and Signaling Pathway
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The primary mechanism of toxicity for aldicarb and its active metabolites, including aldicarb
sulfoxide, is the inhibition of acetylcholinesterase (AChE).

Mechanism of Action: Acetylcholinesterase Inhibition

AChE is a critical enzyme that breaks down the neurotransmitter acetylcholine at nerve
synapses. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in
overstimulation of the nervous system. Carbamates like aldicarb sulfoxide act as reversible
inhibitors of AChE.
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Caption: Mechanism of acetylcholinesterase inhibition by aldicarb sulfoxide.

Toxicological Data Summary
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Endpoint Value Species Reference
Acute Oral LDso 490 pg/kg bw Rat
NOAEL (Subchronic) < 6.3 pg/kg bw Rat
Cholinesterase
Primary Effect o Mammals
Inhibition

Aldicarb is oxidized to
] aldicarb sulfoxide and
Metabolism ] Rats
further to aldicarb

sulfone.

Experimental Workflows
Workflow for Water Analysis
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Caption: General workflow for the analysis of aldicarb sulfoxide in water.

Workflow for Food Analysis (QUEChERS)
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Caption: QUEChERS workflow for food sample analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Aldicarb Sulfoxide
Certified Reference Material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666835#aldicarb-sulfoxide-certified-reference-
material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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